Cas no 27363-77-5 (2-(3,5-dimethyl-1H-pyrazol-1-yl)benzoic Acid)

• Product Name: 2-(3,5-dimethyl-1H-pyrazol-1-yl)benzoic Acid
• CAS No: 27363-77-5
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD06245567
• CID: 254006
• Update Time: 2025-06-22

2-(3,5-dimethyl-1H-pyrazol-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(3,5-dimethyl-1H-pyrazol-1-yl)-
• 2-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)BENZOIC ACID
• 2-(3,5-dimethylpyrazol-1-yl)benzoic acid
• 2-METHYL-4-NITROPHENYL
• 2-(3,5-dimethyl-pyrazol-1-yl)-benzoic acid
• o-(3,5-Dimethyl-1-pyrazol)-benzoesaeure
• 2-(3,5-dimethyl-1H-pyrazol-1-yl)benzoic Acid

• MDL： MFCD06245567
• Inchi： 1S/C12H12N2O2/c1-8-7-9(2)14(13-8)11-6-4-3-5-10(11)12(15)16/h3-7H,1-2H3,(H,15,16)
• InChI Key： LTPVMKDDNQWFOG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 216.09000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 55.12000
• LogP: 2.18730

2-(3,5-dimethyl-1H-pyrazol-1-yl)benzoic Acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(3,5-dimethyl-1H-pyrazol-1-yl)benzoic Acid

2-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic Acid: A Comprehensive Overview

2-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic Acid (CAS No. 27363-77-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as DMPA, is a derivative of benzoic acid with a unique pyrazole substituent. Its structural characteristics and chemical properties make it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of 2-(3,5-dimethyl-1H-pyrazol-1-yl)benzoic Acid is C₁₃H₁₄N₂O₂, and its molecular weight is approximately 234.26 g/mol. The compound features a benzene ring substituted with a 3,5-dimethyl-1H-pyrazole group, which imparts specific pharmacological properties. The presence of the pyrazole moiety is particularly noteworthy, as it has been associated with a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer effects.

In recent years, DMPA has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that DMPA can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory effects, DMPA has also demonstrated significant analgesic properties. Studies have indicated that it can reduce pain sensitivity by modulating the activity of nociceptive pathways in the central nervous system. This property has led to its consideration as a potential analgesic agent for the management of chronic pain conditions.

In the realm of cancer research, DMPA has shown promise as an anti-cancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which DMPA exerts its anti-cancer effects is not yet fully understood, but it is believed to involve the modulation of signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of DMPA have also been investigated to ensure its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a viable candidate for oral administration in clinical settings. Additionally, its low toxicity profile further supports its potential as a safe and effective therapeutic agent.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of DMPA. These trials are focusing on various indications, including inflammatory diseases and cancer. Preliminary results from these trials have been encouraging, with many patients reporting significant improvements in their symptoms.

In conclusion, 2-(3,5-dimethyl-1H-pyrazol-1-yl)benzoic Acid (CAS No. 27363-77-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the treatment of various diseases.